Cas no 63499-85-4 (1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)-
• CAS No: 63499-85-4
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 426255
• PubChem ID: 12360734
• Update Time: 2025-06-12

1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)-
• 2-amino-5-benzyl-4-methyl-1H-pyrrole-3-carbonitrile
• 63499-85-4
• 2-AMINO-5-BENZYL-4-METHYL-1H-PYRROL-3-YL CYANIDE
• CS-0322754
• DTXSID30494019
• 2-amino-4-methyl-5-(phenylmethyl)-1H-pyrrole-3-carbonitrile
• BWAUXRJLNREQCA-UHFFFAOYSA-N
• CCG-316286
• AKOS005603871

• Inchi： 1S/C13H13N3/c1-9-11(8-14)13(15)16-12(9)7-10-5-3-2-4-6-10/h2-6,16H,7,15H2,1H3
• InChI Key： BWAUXRJLNREQCA-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(C)=C1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 211.11109
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6

Additional information on 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)-

Comprehensive Overview of 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- (CAS No. 63499-85-4)

1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- (CAS No. 63499-85-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Amino-4-methyl-5-benzylpyrrole-3-carbonitrile, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- is C₁₂H₁₂N₂, and its molecular weight is approximately 188.24 g/mol. The compound is characterized by a pyrrole ring with a cyano group at the 3-position, an amino group at the 2-position, a methyl group at the 4-position, and a benzyl group at the 5-position. These functional groups contribute to its chemical reactivity and biological properties.

In terms of physical properties, 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- is a solid at room temperature with a melting point ranging from 100°C to 105°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both academic and industrial settings.

The synthesis of 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- has been extensively studied in the literature. One common method involves the condensation of an appropriate pyrrole derivative with a cyano-containing reagent followed by functional group modifications to introduce the amino and methyl groups. Another approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzyl substituent on the pyrrole ring. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- has shown promising biological activities in various studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has been evaluated for its anti-inflammatory properties and its ability to modulate signaling pathways associated with inflammation.

In the context of drug discovery, 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- has been used as a lead compound for structure-based drug design. Its unique structural features allow for fine-tuning of its pharmacological properties through chemical modifications. Researchers have explored various derivatives of this compound to enhance its potency and selectivity against specific targets. These efforts have led to the identification of several promising candidates for further preclinical and clinical evaluation.

The safety profile of 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- has also been investigated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-(phenylmethyl)- (CAS No. 63499-85-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.